Cas no 366793-17-1 (Dihexylammonium acetate, 0.5 M solution in H2O, for ion pair chromatography)

• Product Name: Dihexylammonium acetate, 0.5 M solution in H2O, for ion pair chromatography
• CAS No: 366793-17-1
• MF: C₁₄H₃₁NO₂
• MW: 245.401444673538
• CID: 297448
• PubChem ID: 87563212
• Update Time: 2025-04-19

Dihexylammonium acetate, 0.5 M solution in H2O, for ion pair chromatography Chemical and Physical Properties

Names and Identifiers

• DIHEXYLAMMONIUM ACETATE
• dihexylazanium,acetate
• DIHEXYLAMINE ACETATE
• DIHEXYLAMINE ACETATE SOLUTION,6 VIALS WITH 25 ML
• dihexylammonium acetate solution
• DI-N-HEXYLAMMONIUM ACETATE
• IPC-DHAA
• IPC-DHAA (ca. 0.5mol/L in Water)
• Dihexylammonium acetate, 0.5 M solution in H2O, for ion pair chromatography
• Dihexylamine Acetate, 0.5 M solution in H2O
• 366793-17-1
• acetic acid;N-hexylhexan-1-amine
• SY067794
• MFCD03093619
• Dihexylamineacetate
• Dihexylammonium Acetate (ca. 0.5mol/L in Water) [Ion-Pair Reagent for LC-MS]
• VAMSKEFYAOCCKM-UHFFFAOYSA-N

• MDL： MFCD03093619
• Inchi： 1S/C12H27N.C2H4O2/c1-3-5-7-9-11-13-12-10-8-6-4-2;1-2(3)4/h13H,3-12H2,1-2H3;1H3,(H,3,4)
• InChI Key： VAMSKEFYAOCCKM-UHFFFAOYSA-N
• SMILES： OC(C)=O.N(CCCCCC)CCCCCC

Computed Properties

• Exact Mass: 245.23500
• Monoisotopic Mass: 245.235
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.8
• Topological Polar Surface Area: 55.4

Experimental Properties

• Color/Form: Not determined
• Density: 0.992-0.996 g/mL at 20 °C
• Melting Point: NA
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: n20/D 1.350-1.354
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• PSA: 49.33000
• LogP: 4.21840
• Color/Form: 0.45-0.55 M
  0.5 M in H2O
• Solubility: Not determined
• Vapor Pressure: Not available

Dihexylammonium acetate, 0.5 M solution in H2O, for ion pair chromatography Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 36/37/38-36/37
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts